molecular formula C20H32O4 B8509055 2,4-Dihydroxy-3-(1-hydroxydodecyl)-6-methylbenzaldehyde CAS No. 850732-56-8

2,4-Dihydroxy-3-(1-hydroxydodecyl)-6-methylbenzaldehyde

Cat. No.: B8509055
CAS No.: 850732-56-8
M. Wt: 336.5 g/mol
InChI Key: BJDZRPWWSIANIT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,4-Dihydroxy-3-(1-hydroxydodecyl)-6-methylbenzaldehyde is a useful research compound. Its molecular formula is C20H32O4 and its molecular weight is 336.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

850732-56-8

Molecular Formula

C20H32O4

Molecular Weight

336.5 g/mol

IUPAC Name

2,4-dihydroxy-3-(1-hydroxydodecyl)-6-methylbenzaldehyde

InChI

InChI=1S/C20H32O4/c1-3-4-5-6-7-8-9-10-11-12-17(22)19-18(23)13-15(2)16(14-21)20(19)24/h13-14,17,22-24H,3-12H2,1-2H3

InChI Key

BJDZRPWWSIANIT-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCC(C1=C(C=C(C(=C1O)C=O)C)O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

In addition to this compound, 2,4-dihydroxy-3-(1-hydroxypropyl)-6-methylbenzaldehyde (195-3), 2,4-dihydroxy-3-(1-hydroxypentyl)-6-methylbenzaldehyde (195-5), 2,4-dihydroxy-3-(1-hydroxyheptyl)-6-methylbenzaldehyde (195-7), 2,4-dihydroxy-3-(1-hydroxynonyl)-6-methylbenzaldehyde (195-9) and 2,4-dihydroxy-3-(1-hydroxydecyl)-6-methylbenzaldehyde (195-10) were synthesized by the same reaction with the use of respective corresponding starting raw materials.
Name
2,4-dihydroxy-3-(1-hydroxypropyl)-6-methylbenzaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2,4-dihydroxy-3-(1-hydroxypentyl)-6-methylbenzaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2,4-dihydroxy-3-(1-hydroxyheptyl)-6-methylbenzaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2,4-dihydroxy-3-(1-hydroxynonyl)-6-methylbenzaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2,4-dihydroxy-3-(1-hydroxydecyl)-6-methylbenzaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

2,4-Dihydroxy-6-methylbenzaldehyde (91 mg, 0.60 mmol) described in M. M. Joullie et al., J. Org. Chem., 50, 3997 (1985), dodecanal (133 mg, 0.72 mmol) and calcium chloride dihydrate (59 mg, 0.40 mmol) were stirred in a 0.4 M potassium hydroxide methanol solution (2 ml) at 0° C. for 24 hours. The reaction mixture was made acidic with 1 M hydrochloric acid. After extractive workup with ethyl acetate, the crude product was purified by silica gel thin-layer chromatography (hexane:ethyl acetate=3:1) to obtain 2,4-dihydroxy-3-(1-hydroxydodecyl)-6-methylbenzaldehyde (58 mg, yield 28%).
Quantity
91 mg
Type
reactant
Reaction Step One
Quantity
133 mg
Type
reactant
Reaction Step Two
Quantity
59 mg
Type
reactant
Reaction Step Two
Name
potassium hydroxide methanol
Quantity
2 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.